Cas no 6286-21-1 ( )
structure
Product Name:
CAS No:6286-21-1
MF:C10H12N2S
MW:192.280680656433
CID:958116
PubChem ID:3826038
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-1,3-diazinane-2-thione
- AC1MY4I0
- KB-246734
- NSC10027
- NSC-10027
- DTXSID70396947
- 6286-21-1
-
-
- Inchi： 1S/C10H12N2S/c13-10-11-6-9(7-12-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,11,12,13)
- InChI Key： ANFWJBVQFCAZJG-UHFFFAOYSA-N
- SMILES： S=C1NCC(C2C=CC=CC=2)CN1
Computed Properties
- Exact Mass: 192.07226
- Monoisotopic Mass: 192.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
- LogP: 1.90550
Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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